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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061 Get Quote

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 2,2-Dimethylglutaric acid, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
2,2-Dimethylglutaric acid is a dicarboxylic acid, specifically a derivative of pentanedioic acid

with two methyl groups substituted at the C-2 position[1][2][3]. Its chemical structure and

properties are foundational to its application in organic synthesis and as a metabolite.

The key quantitative data for 2,2-Dimethylglutaric acid are summarized in the table below for

ease of reference and comparison. This data is crucial for experimental design and theoretical

modeling.
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Parameter Value References

Molecular Formula C₇H₁₂O₄ [1][4][5][6][7]

Molecular Weight 160.17 g/mol [1][4][6]

Alternate Molecular Weight 160.1678 g/mol [5][7]

CAS Registry Number 681-57-2 [1][4][5][7]

Linear Formula HOOCCH₂CH₂C(CH₃)₂COOH

Appearance White to pale yellow powder [1][6]

Melting Point 82-86 °C [1]

Experimental Protocols
Detailed experimental methodologies for determining the physicochemical properties cited are

extensive and beyond the scope of this guide. However, a general understanding of the

techniques used is beneficial. For instance, the molecular weight is typically determined by

mass spectrometry, which measures the mass-to-charge ratio of ions. The molecular formula

can be confirmed through elemental analysis and high-resolution mass spectrometry.

Logical Relationship of Core Properties
The following diagram illustrates the logical flow from the compound's name to its fundamental

chemical properties.
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2,2-Dimethylglutaric Acid

Molecular Formula
C₇H₁₂O₄

Determines

Molecular Weight
~160.17 g/mol
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Core property relationships of 2,2-Dimethylglutaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205061#2-2-dimethylglutaric-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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